Cas no 355837-47-7 ((2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol)

• Product Name: (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol
• CAS No: 355837-47-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD26402637
• CID: 1090477
• PubChem ID: 58566464
• Update Time: 2025-10-20

(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,2-Dimethylchroman-8-yl)methanol
• (2,2-dimethyl-3,4-dihydrochromen-8-yl)methanol
• (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol
• 355837-47-7
• SCHEMBL2432021
• EN300-8936598
• DA-06483

• MDL： MFCD26402637
• Inchi： 1S/C12H16O2/c1-12(2)7-6-9-4-3-5-10(8-13)11(9)14-12/h3-5,13H,6-8H2,1-2H3
• InChI Key： ZBLTYQIDJRNBGR-UHFFFAOYSA-N
• SMILES： O1C2C(CO)=CC=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol

Comprehensive Overview of (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol (CAS No. 355837-47-7)

(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol, with the CAS number 355837-47-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzopyran family, a class of heterocyclic compounds known for their diverse biological activities and applications in medicinal chemistry. The presence of the methanol functional group at the 8-position of the benzopyran ring enhances its reactivity and potential utility in synthetic pathways.

In recent years, the demand for benzopyran derivatives has surged due to their potential therapeutic properties, including antioxidant, anti-inflammatory, and neuroprotective effects. Researchers are particularly interested in (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol as a precursor or intermediate in the synthesis of more complex molecules. Its unique structural features, such as the 2,2-dimethyl substitution and the dihydro-2H-1-benzopyran core, make it a valuable building block in drug discovery and development.

The compound's CAS No. 355837-47-7 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis methods, physical and chemical properties, and potential applications. For instance, questions like "How to synthesize (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol?" or "What are the solubility characteristics of CAS 355837-47-7?" are common in scientific forums and search engines.

From a structural perspective, the benzopyran scaffold is a privileged structure in medicinal chemistry, often found in natural products and synthetic drugs. The incorporation of a methanol group at the 8-position introduces polarity, which can influence the compound's solubility and bioavailability. This makes (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol a versatile intermediate for further functionalization, such as esterification or etherification, to tailor its properties for specific applications.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce CAS 355837-47-7. Topics like "catalytic oxidation" and "microwave-assisted synthesis" are trending in the scientific community, aligning with the global push for environmentally benign processes. The compound's potential role in biodegradable materials and renewable energy applications is also under investigation, further broadening its appeal.

Another area of interest is the compound's spectroscopic characterization. Techniques such as NMR, IR, and mass spectrometry are routinely employed to confirm its structure and purity. These analyses are critical for ensuring reproducibility in research and industrial settings. Users often search for "spectral data of (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol" or "HPLC methods for CAS 355837-47-7," highlighting the need for reliable analytical protocols.

The pharmaceutical industry is particularly keen on exploring the biological activity of benzopyran derivatives. Preliminary studies suggest that (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol may exhibit modulatory effects on certain enzymatic pathways, making it a candidate for further pharmacological evaluation. Searches related to "drug discovery" and "target identification" often include this compound, underscoring its potential in therapeutic development.

In summary, (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)methanol (CAS No. 355837-47-7) is a compound of significant scientific and industrial interest. Its structural uniqueness, combined with its potential applications in medicinal chemistry, material science, and sustainable synthesis, makes it a subject of ongoing research. As the scientific community continues to uncover its properties and utilities, the demand for high-quality CAS 355837-47-7 is expected to grow, driven by both academic curiosity and industrial innovation.